Cas no 394658-31-2 (Methyl 1H-pyrazole-3-carboxylate)

• Product Name: Methyl 1H-pyrazole-3-carboxylate
• CAS No: 394658-31-2
• MF: C₅H₆N₂O₂
• MW: 126.1133
• CID: 4741451
• Update Time: 2020-09-11

Methyl 1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-pyrazole-3-carboxylate
• methyl 1h-pyrazole-5-carboxylate
• 1H-Pyrazole-3-carboxylic acid methyl ester
• methyl pyrazole-3-carboxylate
• 2H-Pyrazole-3-carboxylic acid methyl ester
• 3-Methoxycarbonylpyrazole
• 1H-Pyrazole-3-carboxylic acid, methyl ester
• pyrazole-3-carboxylic acid methyl ester
• PubChem14332
• 5-methoxycarbonylpyrazole
• methyl 3-pyrazolecarboxylate
• methylpyrazole-3-carboxylate
• KSC493A2J
• methyl 1H-pyrazol-5-carboxylate

• Inchi： 1S/C5H6N2O2/c1-9-5(8)4-2-3-6-7-4/h2-3H,1H3,(H,6,7)
• InChI Key： ORUCTBNNYKZMSK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1=C([H])C([H])=NN1[H])=O

Computed Properties

• Exact Mass: 126.042927g/mol
• Monoisotopic Mass: 126.042927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 126.11g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 55